Cas no 2171869-86-4 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid
• CAS No: 2171869-86-4
• MF: C₂₆H₂₅N₃O₅S
• MW: 491.55880522728
• CID: 6290379
• PubChem ID: 165819421
• Update Time: 2025-10-12

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid
• 2171869-86-4
• EN300-1560136
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-carbonyl]piperidin-2-yl}acetic acid

• Inchi： 1S/C26H25N3O5S/c30-23(31)13-16-7-5-6-12-29(16)24(32)22-14-27-25(35-22)28-26(33)34-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,14,16,21H,5-7,12-13,15H2,(H,30,31)(H,27,28,33)
• InChI Key： LUWVISPCFWTHQR-UHFFFAOYSA-N
• SMILES： C1CCN(C(C1)CC(=O)O)C(=O)C2=CN=C(S2)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35

Computed Properties

• Exact Mass: 491.15149208g/mol
• Monoisotopic Mass: 491.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 137Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic Acid (CAS No. 2171869-86-4)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid, identified by its CAS number 2171869-86-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, a thiazole moiety, and an acetic acid side chain. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its potential as a building block in the synthesis of more complex pharmacological agents.

The structural complexity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid makes it a promising candidate for various biochemical applications. The piperidine ring is known for its ability to enhance bioavailability and metabolic stability, while the thiazole ring is often associated with biological activities such as antimicrobial and anti-inflammatory properties. The Fmoc group, on the other hand, is commonly used in peptide synthesis as an protecting group for amino acids.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid has emerged as a key intermediate in the synthesis of molecules that target specific biological pathways. For instance, studies have demonstrated its utility in the development of compounds that interact with enzymes involved in cancer metabolism and inflammation.

The fluorenylmethoxycarbonyl (Fmoc) functionality in this compound not only serves as a protective group but also contributes to its solubility and reactivity under controlled conditions. This makes it particularly useful in solid-phase peptide synthesis (SPPS), where Fmoc chemistry is widely employed. The acetic acid side chain provides a carboxylic acid group, which can be further functionalized to introduce additional pharmacophores or linkages necessary for drug design.

One of the most compelling aspects of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin-2-yl}acetic acid is its potential application in the development of targeted therapies. Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design, where the precise arrangement of atoms in a molecule can dictate its biological activity. The complex scaffold of this compound offers a rich palette of interactions with biological targets, making it an attractive scaffold for drug discovery.

Moreover, the thiazole ring has been extensively studied for its role in various pharmacological contexts. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The incorporation of a thiazole moiety into 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpiperidin}-2-y lacetic acid not only enhances its structural diversity but also endows it with potential therapeutic benefits.

The piperidine ring further contributes to the pharmacological profile of this compound by providing a rigid framework that can stabilize interactions with biological targets. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic properties. The presence of multiple functional groups within this molecule allows for diverse chemical modifications, enabling researchers to fine-tune its biological activity.

In conclusion, 2-{1 - 2 - ( {( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 1 , 3 - t h i az o l e - 5 - carb o n y l p i p e r i d i n e - 2 - y l } acetic acid ( C A S N o . 2171869 - 86 - 4 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and heterocyclic moieties makes it a valuable tool in pharmaceutical research. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation drugs.